9-Decen-1-amine
Overview
Description
9-Decen-1-amine is a compound with the molecular formula C10H21N . It is also known by other names such as 10-aminodec-1-ene .
Synthesis Analysis
While specific synthesis methods for 9-Decen-1-amine were not found in the search results, amines in general can be synthesized through methods such as alkylation and acylation .Molecular Structure Analysis
The molecular structure of 9-Decen-1-amine consists of a long carbon chain with a double bond between the first and second carbon atoms, and an amine group attached to the last carbon atom . The InChI code for 9-Decen-1-amine is1S/C10H21N/c1-2-3-4-5-6-7-8-9-10-11/h2H,1,3-11H2 . Physical And Chemical Properties Analysis
9-Decen-1-amine has a density of 0.8±0.1 g/cm³, a boiling point of 222.3±19.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 45.9±3.0 kJ/mol and a flash point of 85.7±13.7 °C . The compound has a molar refractivity of 51.6±0.3 cm³, and its molar volume is 192.4±3.0 cm³ .Scientific Research Applications
Chemical Synthesis
9-Decen-1-amine is an organic compound that can be used in various chemical synthesis processes due to its unique structure . It can act as a building block in the synthesis of more complex molecules, contributing to the development of new materials and drugs .
Biological Studies
9-Decen-1-amine, like other amines, can be found in biological systems. It can be used in biological studies to understand the role of amines in various biological processes .
Food Quality Assessment
9-Decen-1-amine can be used in the food industry to assess the quality of food products. For example, the presence of certain amines in fish meat can indicate the freshness of the product .
Development of Analytical Methods
9-Decen-1-amine can be used in the development of new analytical methods. For instance, it can be used in precolumn derivatization liquid chromatography-tandem mass spectrometry, a technique used for the detection of biological and organic amines .
Safety and Hazard Assessment
The safety information of 9-Decen-1-amine is crucial in hazard assessment. It’s important to understand how to handle and store this compound safely, and what precautions to take during its use .
Material Science
In material science, 9-Decen-1-amine can be used in the synthesis of new materials. Its unique structure can contribute to the properties of the resulting material .
Mechanism of Action
Target of Action
9-Decen-1-amine, also known as Dec-9-en-1-amine, is an organic compound that belongs to the class of amines . Amines are molecules that contain carbon-nitrogen bonds
Mode of Action
Amines in general are known to interact with various biological targets, including enzymes and receptors . They can form hydrogen bonds with their targets, leading to changes in the target’s function .
Pharmacokinetics
The compound’s physical properties, such as its molecular weight of 15528 , may influence its pharmacokinetic properties.
Result of Action
Amines can have a variety of effects depending on their specific targets and the nature of their interactions .
Action Environment
The action, efficacy, and stability of 9-Decen-1-amine can be influenced by various environmental factors. For instance, the compound’s storage temperature is recommended to be 4 degrees Celsius , suggesting that temperature can affect its stability. Other factors, such as pH and the presence of other substances, may also influence its action and efficacy.
properties
IUPAC Name |
dec-9-en-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N/c1-2-3-4-5-6-7-8-9-10-11/h2H,1,3-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNZIEPZTTIEZBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00464002 |
Source
|
| Record name | 9-Decen-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00464002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Decen-1-amine | |
CAS RN |
51382-01-5 |
Source
|
| Record name | 9-Decen-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00464002 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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